Cas no 2757-23-5 (S-chloro chloromethanethioate)
S-chloro chloromethanethioate structure
S-chloro chloromethanethioate Properties
Names and Identifiers
-
- chlorocarbonylsulfenyl chloride
- Chlorocarbonylsulphenyl chloride
- Chloroformylsulphenyl chloride
- S-chloro chloromethanethioate
- Carbonochloridothioic acid,anhydrosulfide with thiohypochlorous acid
- chlorocarbonysulfenyl chloride
- Chloroformylsulfenyl chloride
- Chlorothioformyl Chloride
- (Chlorothio)formyl chloride
- Chlorocarbonylsulfenylchloride
- chloro(chlorosulfanyl)methanone
- chlorocarbonyl sulfenyl chloride
- Chlorocarbonyl sulphenyl chloride
- MNOALXGAYUJNKX-UHFFFAOYSA-N
- Carbonochloridothioic acid, anhydrosulfide with thiohypochlorous acid
- Chlorocarbonylsulfenyl chloride, 95%
- methane, chloro(chlorothio)oxo-
- chlorothioformylchlorid
- FT-0623635
- 2757-23-5
- AKOS006223921
- D89346
- CARBONOCHLORIDOTHIOICACID, ANHYDROSULFIDE WITH THIOHYPOCHLOROUS ACID (9CI)
- BS-43796
- EN300-98056
- SCHEMBL190135
- MFCD00000703
- Chlorocarbonylsulfenyl chloride, 96%
- chlorcarbonyl-sulfenylchloride
- chlorocarbonyl sulfenylchloride
- A819123
- chorocarbonylsulfenyl chloride
- EINECS 220-415-2
- chloro(chlorosulphanyl)oxomethane
- NS00028325
- InChI=1/CCl2OS/c2-1(4)5-
- chlorocarbonylsulphenylchloride
- carbonochloridic hypochlorous thioanhydride
- J-016814
- DTXSID10181970
- Chloro(chlorosulfanyl)oxomethane #
- Carbonochloridothioic acid, anhydrosulfide with thiohypochlorous acid (9CI)
- chlorocarbonylsulfenyl choride
- DB-008550
- Chloro(chlorosulfanyl)oxomethane
- BBL104170
- STL557984
- (Chlorocarbonyl)sulfenyl Chloride; (Chloroformyl)sulfur Chloride; (Chlorothio)formyl Chloride; 1-(Chlorothio)formyl Chloride; Chloroformylsulfenyl Chloride; Chlorosulfenylcarbonyl Chloride
- +Expand
-
- MFCD00000703
- MNOALXGAYUJNKX-UHFFFAOYSA-N
- 1S/CCl2OS/c2-1(4)5-3
- ClC(=O)SCl
- 506318
Computed Properties
- 129.90500
- 0
- 2
- 0
- 129.905
- 5
- 44.9
- 0
- 0
- 0
- 0
- 0
- 1
- 2.1
- nothing
- 0
- 42.4
Experimental Properties
- 2.23220
- 42.37000
- n20/D 1.517(lit.)
- 98 °C(lit.)
- Fahrenheit: 143.6 ° f
Celsius: 62 ° c - Not available
- Not available
- Moisture Sensitive
- 1.552 g/mL at 25 °C(lit.)
S-chloro chloromethanethioate Security Information
- GHS05
- 3
- 8
- S26-S36/37/39-S45
- II
- II
- R34; R36/37
- 8
- C
- UN 3265 8/PG 2
- H314
- P280-P305+P351+P338-P310
- dangerous
- 2-8°C
- III
- 34-37
- Danger
- 8
- 9-13-21
S-chloro chloromethanethioate Customs Data
- 2930909090
-
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
S-chloro chloromethanethioate Price
S-chloro chloromethanethioate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:2757-23-5)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:2757-23-5)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:2757-23-5)
TANG SI LEI
15026964105
2881489226@qq.com
S-chloro chloromethanethioate Related Literature
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Eva Shannon Schiffrer,Izidor Sosi?,Andrej ?terman,Janez Mravljak,Irena Mlinari? Ra??an,Stanislav Gobec,Martina Gobec Med. Chem. Commun. 2019 10 1958
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2. 2 Synthetic methods. Part (iv) Protecting groupsAlan C. Spivey,Benjamin I. Andrews Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2000 96 65
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Vinayak S. Khodade,Sahil C. Aggarwal,Blaze M. Pharoah,Nazareno Paolocci,John P. Toscano Chem. Sci. 2021 12 8252
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Johan Gising,Luke R. Odell,Mats Larhed Org. Biomol. Chem. 2012 10 2713
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5. Protecting groupsKrzysztof Jarowicki,Philip Kocienski J. Chem. Soc. Perkin Trans. 1 2000 2495
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6. Dithiasuccinoyl (Dts) amino-protecting group used in syntheses of 1,2-trans-amino sugar glycosidesErnst Meinjohanns,Morten Meldal,Hans Paulsen,Klaus Bock J. Chem. Soc. Perkin Trans. 1 1995 405
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Prerona Bora,Manjima B. Sathian,Harinath Chakrapani Chem. Commun. 2022 58 2987
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Oleksandr Ponomarov,Andrew P. Laws,Ji?í Hanusek Org. Biomol. Chem. 2012 10 8868
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Muthupandian Ganesan,Paramathevar Nagaraaj Org. Chem. Front. 2020 7 3792
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Rosana M. Romano,Carlos O. Della Védova,Anthony J. Downs,Simon Parsons,Caroline Smith New J. Chem. 2003 27 514
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